4,5-Dimethyl-6-((1-((3,3,3-trifluoropropyl)sulfonyl)piperidin-4-yl)methoxy)pyrimidine

• IUPAC Name: 4,5-dimethyl-6-[[1-(3,3,3-trifluoropropylsulfonyl)piperidin-4-yl]methoxy]pyrimidine
• InChI: InChI=1S/C15H22F3N3O3S/c1-11-12(2)19-10-20-14(11)24-9-13-3-6-21(7-4-13)25(22,23)8-5-15(16,17)18/h10,13H,3-9H2,1-2H3
• InChI Key: URZLVXXIAPNSCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN=C1OCC2CCN(CC2)S(=O)(=O)CCC(F)(F)F)C
• Molecular Formula: C15H22F3N3O3S
• Molecular Weight: 381.4 g/mol

Description

4,5-Dimethyl-6-((1-((3,3,3-trifluoropropyl)sulfonyl)piperidin-4-yl)methoxy)pyrimidine is a useful research compound. Its molecular formula is C15H22F3N3O3S and its molecular weight is 381.41. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Crystal Engineering

Research on pyrimidine derivatives reveals their significance in crystal engineering, showcasing how these compounds form specific motifs and structures due to their hydrogen bonding capabilities. For instance, studies have investigated the crystal structures of pyrimethamine derivatives, highlighting the formation of hydrogen-bonded bimolecular ring motifs. Such structural analyses are crucial for understanding the interactions at the molecular level that could influence the design of new materials or drugs (Balasubramani, Muthiah, & Lynch, 2007).

Synthetic Pathways and Chemical Properties

The synthesis and functionalization of pyrimidine derivatives have been extensively studied, offering pathways to novel compounds with potential applications in medicinal chemistry and materials science. For example, the synthesis of novel benzodifuranyl and triazines derivatives from visnaginone and khellinone, demonstrating anti-inflammatory and analgesic properties, showcases the versatility of pyrimidine scaffolds in drug development (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial and Herbicidal Applications

The development of antimicrobial and herbicidal agents based on pyrimidine derivatives underscores the broad utility of these compounds. Research into sulfonamido pyrimidine and pyrazolopyrimidine derivatives has highlighted their efficacy as antimicrobial agents, suggesting potential applications in combating bacterial infections and in agricultural contexts to protect crops from pests (Ammar, Saleh, Micky, Abbas, & El-Gaby, 2004).

Material Science and Photophysical Properties

The integration of pyrimidine and piperidine motifs into synthetic bacteriochlorins for tailoring the polarity of near-infrared absorbers demonstrates the application of these compounds in developing novel materials with specific photophysical properties. Such research is pivotal for advancements in photodynamic therapy and the development of photosensitizers with enhanced performance (Reddy, Lubian, Pavan, Kim, Yang, Holten, & Lindsey, 2013).